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Compound of Interest

Compound Name: 3,4-Difluorobenzonitrile

Cat. No.: B1296988 Get Quote

Essential Safety and Handling Guide for 3,4-
Difluorobenzonitrile
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 3,4-
Difluorobenzonitrile, including personal protective equipment (PPE) recommendations,

operational protocols, and disposal plans. Adherence to these guidelines is critical for ensuring

laboratory safety and minimizing risk.

Hazard Summary
3,4-Difluorobenzonitrile is a compound that requires careful handling due to its potential

health hazards. It is harmful if swallowed, in contact with skin, or inhaled.[1][2] It can cause skin

and serious eye irritation, as well as respiratory irritation.[1][2][3]
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Hazard Class Category

Acute Toxicity, Oral Category 4

Acute Toxicity, Dermal Category 4

Acute Toxicity, Inhalation Category 4

Skin Corrosion/Irritation Category 2

Serious Eye Damage/Eye Irritation Category 2

Specific target organ toxicity (single exposure) Category 3 (Respiratory system)

Data sourced from multiple safety data sheets.[4][5][6]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 3,4-Difluorobenzonitrile to prevent personal

exposure.

Protection Type Recommended Equipment Specifications

Eye and Face Protection
Safety glasses with side-

shields or Chemical goggles

Must conform to EN166 (EU)

or OSHA 29 CFR 1910.133

(US) standards.[1][4]

Skin Protection Protective gloves and clothing

Wear appropriate protective

gloves and clothing to prevent

skin exposure.[4] Inspect

gloves before use and use

proper removal technique.[3]

Respiratory Protection Particulate dust filter respirator

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

exposure limits are exceeded

or irritation is experienced.[3]

[4]
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Operational Plan: Safe Handling and Storage
Handling:

Ventilation: Always use 3,4-Difluorobenzonitrile in a well-ventilated area to avoid inhalation

of dust or fumes.[1][7]

Avoid Contact: Avoid all personal contact, including inhalation and contact with skin and

eyes.[1]

Hygiene: Do not eat, drink, or smoke when using this product.[1] Wash hands thoroughly

after handling.[1] Contaminated work clothing should be laundered separately before reuse.

[1]

Ignition Sources: Keep away from open flames, hot surfaces, and sources of ignition.[4]

Storage:

Container: Store in original, tightly sealed containers in a dry, cool, and well-ventilated place.

[1][4][5]

Incompatibilities: Keep away from strong oxidizing agents and strong bases.[4][5]

Emergency Procedures
Immediate and appropriate responses to emergencies are critical.
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Emergency Situation First-Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[1][5] Seek medical

attention without delay.[1]

Skin Contact

Flush skin with running water.[1] Remove

contaminated clothing and shoes. Get medical

attention if irritation develops.[5]

Inhalation

Remove from exposure and move to fresh air

immediately. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen.

Get medical attention.[1]

Ingestion

Do NOT induce vomiting.[1] Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Get medical attention.[3]

Click to download full resolution via product page

Spill and Disposal Plan
Spill Response:

Minor Spills: Remove all ignition sources.[1] Clean up spills immediately, avoiding dust

generation.[1] Use dry clean-up procedures.[1] Place spilled material in a suitable, labeled

container for waste disposal.[1]

Major Spills: Clear the area of personnel and move upwind.[1] Alert the fire brigade and

inform them of the location and nature of the hazard.[1] Wear breathing apparatus and

protective gloves.[1] Contain the spill with sand, earth, or vermiculite.[1]

Disposal:
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Waste Disposal: Dispose of this material and its container as hazardous waste.[8] All waste

must be handled in accordance with local, state, and federal regulations.[8]

Container Disposal: Puncture containers to prevent reuse and bury them at an authorized

landfill.[8] Consult the State Land Waste Management Authority for specific disposal

guidelines.[1] Do not allow wash water from cleaning equipment to enter drains.[8]

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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